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Compound of Interest

Compound Name: Lead(ll) thiocyanate

Cat. No.: B147959

CAS Number 592-87-0, identifying Lead(ll) thiocyanate, serves as a critical designator for a
compound of significant interest in various scientific and industrial domains. This in-depth
technical guide provides researchers, scientists, and drug development professionals with a
thorough understanding of its core properties, synthesis, analytical identification, and
toxicological profile. The information is presented to facilitate research and development
activities where this compound may be encountered, either as a reagent, a byproduct, or a
substance requiring toxicological assessment.

Core Properties and Identification

Lead(ll) thiocyanate, with the chemical formula Pb(SCN)z, is a white to light-yellow crystalline
solid.[1][2] It is characterized by its limited solubility in water and its tendency to turn yellow
upon exposure to light.[1] The fundamental physicochemical properties of Lead(ll) thiocyanate
are summarized in Table 1 for easy reference.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b147959?utm_src=pdf-interest
https://www.benchchem.com/product/b147959?utm_src=pdf-body
https://www.benchchem.com/product/b147959?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_thiocyanate
https://patents.google.com/patent/US2392191A/en
https://en.wikipedia.org/wiki/Lead(II)_thiocyanate
https://www.benchchem.com/product/b147959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 592-87-0 [1]

Molecular Formula Pb(SCN)2 [1]

Molecular Weight 323.36 g/mol [3]
Appearance White to light-yellow crystalline (2]

powder
Density 3.82 g/cm3 [1]
Melting Point 190 °C (decomposes) [1]

Solubility in Water

0.553 g/100 mL

[1]

Synonyms

Lead dithiocyanate, Lead

sulfocyanate

[4]

Synthesis and Experimental Protocols

The synthesis of Lead(ll) thiocyanate is most commonly achieved through a precipitation

reaction involving a soluble lead(ll) salt and a thiocyanate salt. The following section details a

common laboratory-scale synthesis protocol.

Experimental Protocol: Synthesis of Lead(ll)

Thiocyanate

Objective: To synthesize Lead(ll) thiocyanate via precipitation from aqueous solution.

Materials:

Distilled water

95% Ethanol

Lead(ll) nitrate (Pb(NOs)2)

Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)
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» Beakers

o Graduated cylinders

e Stirring rod

e Buchner funnel and flask

« Filter paper

* Ice bath

Procedure:

o Prepare Reactant Solutions:

o Dissolve 82 g of Lead(ll) nitrate in 300 mL of distilled water in a 500 mL beaker. Stir until
fully dissolved.

o In a separate 250 mL beaker, dissolve 49 g of potassium thiocyanate (or 41 g of sodium
thiocyanate) in 100 mL of distilled water.[5]

e Precipitation:
o While stirring the Lead(ll) nitrate solution, slowly add the potassium thiocyanate solution.
o Awhite precipitate of Lead(ll) thiocyanate will form immediately.[1]

o Place the beaker containing the reaction mixture in an ice bath and continue to stir for 15-
20 minutes to ensure complete precipitation.

« |solation and Purification:
o Set up a Buchner funnel with filter paper and connect it to a vacuum flask.
o Filter the precipitated Lead(ll) thiocyanate under vacuum.

o Wash the precipitate with three portions of 50 mL of ice-cold distilled water to remove any
unreacted salts.[5]
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o Follow with a wash of 100 mL of 95% ethanol to aid in drying.[5]
e Drying:
o Carefully remove the filter paper with the product from the funnel.

o Dry the Lead(ll) thiocyanate in a desiccator or in a warm air oven at a temperature not
exceeding 60°C, in the dark to prevent discoloration.[5] The expected yield is
approximately 75 g.[5]
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Figure 1: Experimental workflow for the synthesis of Lead(ll) thiocyanate.
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Analytical Identification Methods

Accurate identification of Lead(ll) thiocyanate is crucial for quality control and research
purposes. A combination of spectroscopic and diffraction techniques is typically employed.

Vibrational Spectroscopy (FTIR and Raman)

Vibrational spectroscopy is a powerful tool for confirming the presence of the thiocyanate
(SCN") ligand and probing its coordination to the lead(ll) ion.

o Fourier-Transform Infrared (FTIR) Spectroscopy: The C=N stretching vibration is a strong
indicator and typically appears in the range of 2050-2100 cm~?. The C-S stretching vibration
is observed around 780-860 cm~* for N-bonded or bridging thiocyanate, and at lower
frequencies (around 700 cm™1) for S-bonded thiocyanate. The N-C-S bending mode is found
in the 450-490 cm~1 region.

e Raman Spectroscopy: Raman spectroscopy complements FTIR and is particularly useful for
studying the symmetric vibrations. The characteristic C=N and C-S stretching modes are
also observable in the Raman spectrum.

Experimental Protocol: FTIR Analysis of Lead(ll) Thiocyanate

o Sample Preparation: Prepare a solid sample by mixing a small amount of Lead(ll)
thiocyanate powder with dry potassium bromide (KBr) in a mortar and pestle. Press the
mixture into a transparent pellet using a hydraulic press. Alternatively, for a mull, grind a
small amount of the sample with a drop of Nujol oil and press the mull between two KBr
plates.

o Data Acquisition: Place the sample in the FTIR spectrometer and acquire the spectrum,
typically in the range of 4000 to 400 cm™1,

» Data Analysis: Identify the characteristic absorption bands for the C=N stretch, C-S stretch,
and N-C-S bend to confirm the presence of the thiocyanate ligand.

X-ray Diffraction (XRD)

X-ray diffraction is the definitive method for determining the crystalline structure of Lead(ll)
thiocyanate. The powder XRD pattern provides a unique fingerprint for the compound, which
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can be compared to reference patterns for identification. Single-crystal XRD can provide
detailed information about bond lengths, bond angles, and the coordination environment of the
lead(ll) ion.[1]

Toxicological Profile and Relevance to Drug
Development

Lead(ll) thiocyanate is a toxic compound, primarily due to the presence of lead. Ingestion or
inhalation can lead to lead poisoning.[1] For drug development professionals, understanding
the toxicological profile of lead compounds is essential for assessing potential risks and for the
development of chelating agents to treat lead poisoning.

The toxicity of lead stems from its ability to interfere with various cellular processes. The
lead(ll) ion can mimic other divalent cations, particularly calcium (Ca2*) and zinc (Zn2*),
allowing it to disrupt the function of numerous enzymes and signaling proteins.

Key molecular mechanisms of lead toxicity include:

» Enzyme Inhibition: Lead has a high affinity for sulthydryl (-SH) groups in amino acids such as
cysteine. This binding can inhibit the activity of critical enzymes involved in heme synthesis,
antioxidant defense, and neurotransmitter metabolism.

o Oxidative Stress: Lead can promote the generation of reactive oxygen species (ROS),
leading to oxidative stress. This can damage cellular components, including lipids, proteins,
and DNA.

o Disruption of Cell Signaling: By mimicking calcium, lead can interfere with calcium-
dependent signaling pathways, such as those mediated by protein kinase C (PKC) and
calmodulin. This can affect neurotransmission, cell growth, and apoptosis.

 DNA Damage: Lead-induced oxidative stress can cause damage to DNA. Lead has also
been shown to inhibit DNA repair mechanisms, further contributing to its genotoxicity.
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Figure 2: Simplified signaling pathway of Lead(ll) ion toxicity.

Applications

Despite its toxicity, Lead(ll) thiocyanate has been utilized in specific applications, including:
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» Primers for small-arms cartridges: It is an ingredient in the priming mixture of some
ammunition.[6]

o Safety matches: It has been used in the formulation of safety matches.[6]

e Dyeing processes: It is used in certain dyeing techniques, such as to reverse aniline black
dyeing.[1]

e Precursor in materials science: More recently, it has been explored as a precursor for the
synthesis of perovskite materials for solar cell applications.[3]

Safety and Handling

Lead(ll) thiocyanate is a hazardous substance and must be handled with appropriate safety
precautions.

Hazard Summary:

 Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[7] May damage fertility or
the unborn child.[7] Causes damage to organs through prolonged or repeated exposure.[7]

o Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[7]
» Reactivity: Contact with acids liberates very toxic hydrogen cyanide gas.[7]

Handling Recommendations:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid creating dust.

Store in a cool, dry, dark place away from acids and oxidizing agents.

This technical guide provides a foundational understanding of Lead(ll) thiocyanate (CAS 592-
87-0). For any laboratory work, it is imperative to consult the full Safety Data Sheet (SDS) and
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follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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